4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid

• IUPAC Name: 4-methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C19H22N2O4S/c1-14-9-10-15(19(22)23)13-18(14)26(24,25)20-16-7-3-4-8-17(16)21-11-5-2-6-12-21/h3-4,7-10,13,20H,2,5-6,11-12H2,1H3,(H,22,23)
• InChI Key: VCFKSCFCXDNZAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC2=CC=CC=C2N3CCCCC3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid, also known as MPSPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPSPB is a sulfonamide derivative that has been synthesized through a variety of methods and has been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid is not fully understood, but it has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has also been shown to inhibit the activity of matrix metalloproteinases, enzymes that are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, as well as the production of inflammatory cytokines. 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have potent anticancer and anti-inflammatory activity. However, 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid. One potential direction is the development of more efficient synthesis methods to produce higher yields of 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid. Another direction is the study of 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid in combination with other chemotherapeutic agents to determine if it has synergistic effects. Additionally, further studies are needed to fully understand the mechanism of action of 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid and its potential applications in the treatment of cancer and inflammatory diseases.

Synthesis Methods

4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has been synthesized through various methods, including the reaction of 4-methylbenzoic acid with piperidine, followed by the reaction of the resulting compound with sulfamic acid. Another method involves the reaction of 4-methyl-3-nitrobenzoic acid with piperidine, followed by reduction and reaction with sulfamic acid. These methods have been optimized to produce high yields of 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid.

Scientific Research Applications

4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has been studied for its potential applications in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been studied as a potential chemotherapeutic agent. 4-Methyl-3-[(2-piperidin-1-ylphenyl)sulfamoyl]benzoic acid has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines.